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Compound of Interest

Compound Name: IKK epsilon-IN-1

Cat. No.: B608901 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. While a specific Safety Data Sheet (SDS) for IKK epsilon-IN-1 is not

readily available in the public domain, this guide provides a comprehensive framework for its

proper disposal based on general best practices for handling potentially hazardous research

chemicals. The information presented here is intended to supplement, not replace, institutional

and local regulatory guidelines.

Chemical and Physical Properties
A summary of the known properties of IKK epsilon-IN-1 is provided below. This information is

crucial for a preliminary risk assessment.

Property Value

CAS Number 1292310-49-6[1]

Molecular Formula C₂₆H₂₇N₅O₃[1]

Molecular Weight 457.53 g/mol [1]

Purity Typically ≥95%[1]

Note: One supplier notes the compound as "TBK1/IKKε-IN-2" and uses an icon indicating high

toxicity ("猛毒"), underscoring the need for cautious handling.[2]
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Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of IKK epsilon-
IN-1. This protocol is based on standard laboratory practices for chemical waste management.

1. Personal Protective Equipment (PPE): Before handling IKK epsilon-IN-1, it is imperative to

be outfitted with the appropriate PPE. This includes, but is not limited to:

Safety goggles to protect against splashes.

Chemical-resistant gloves (e.g., nitrile) to prevent skin contact.

A lab coat to protect clothing and skin.

2. Waste Segregation: Proper segregation of chemical waste is critical to prevent dangerous

reactions and to ensure compliant disposal.

Solid Waste: Unused or expired IKK epsilon-IN-1 powder, as well as any lab materials

grossly contaminated with the solid compound (e.g., weighing paper, contaminated gloves),

should be collected in a designated, clearly labeled solid chemical waste container.

Liquid Waste: Solutions containing IKK epsilon-IN-1 should be collected in a separate,

labeled liquid chemical waste container. Avoid mixing with incompatible waste streams. The

container should be made of a material compatible with the solvents used.

Sharps Waste: Any sharps, such as needles or razor blades, contaminated with IKK
epsilon-IN-1 must be disposed of in a designated sharps container.

3. Container Labeling: All waste containers must be accurately and clearly labeled. The label

should include:

The words "Hazardous Waste."

The full chemical name: "IKK epsilon-IN-1."

The CAS number: "1292310-49-6."

An indication of the hazards (e.g., "Toxic").
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The accumulation start date.

4. Storage of Waste: Waste containers should be stored in a designated, well-ventilated

satellite accumulation area.

Keep containers securely closed except when adding waste.

Ensure secondary containment is in place to capture any potential leaks.

Store away from incompatible materials.

5. Disposal Request: Once a waste container is full or has reached its accumulation time limit,

a disposal request should be submitted to your institution's Environmental Health and Safety

(EHS) department. Do not attempt to dispose of chemical waste down the drain or in the

regular trash.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of IKK epsilon-IN-1.
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Start: Handling IKK epsilon-IN-1
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Disposal workflow for IKK epsilon-IN-1.

Signaling Pathway Context
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IKK epsilon (IKBKE) is a noncanonical I-kappa-B kinase that plays a crucial role in regulating

antiviral signaling pathways.[3] It has also been identified as an oncogene, particularly in breast

cancer.[3] IKK epsilon is involved in the activation of transcription factors such as IRF3 and NF-

κB, which are central to the innate immune response.[4] The study of inhibitors like IKK
epsilon-IN-1 is critical for research into inflammatory diseases and cancer.[5][6] Given its role

in these fundamental cellular processes, it is essential that researchers handle and dispose of

this and similar compounds with the utmost care to protect themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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